
Physical properties of N-(1-
naphthalenylmethyl)acetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Acetamide, N-(1-

naphthalenylmethyl)-

Cat. No.: B102545 Get Quote

Technical Guide: N-(1-
naphthalenylmethyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(1-naphthalenylmethyl)acetamide, systematically known as 2-(naphthalen-1-yl)acetamide, is

a synthetic auxin, a class of plant hormones that play a crucial role in growth and development.

[1][2] Its ability to influence cell division and elongation makes it a valuable compound in

agricultural applications for promoting root formation and as a fruit thinning agent.[1][2] This

technical guide provides a comprehensive overview of the physical properties of N-(1-

naphthalenylmethyl)acetamide, detailed experimental protocols for their determination, and a

visualization of its synthesis and mechanism of action.

Chemical Identity
IUPAC Name: 2-(naphthalen-1-yl)acetamide[2]

Synonyms: 1-Naphthaleneacetamide, 2-(1-Naphthyl)acetamide[2][3]

CAS Number: 86-86-2[1]
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Molecular Formula: C₁₂H₁₁NO[1]

Molecular Weight: 185.22 g/mol [1]

Physical Properties
The physical characteristics of N-(1-naphthalenylmethyl)acetamide are summarized in the table

below.

Property Value Reference

Appearance
White to off-white or cream

powder
[1]

Melting Point 180-183 °C [1]

184 °C [4]

Boiling Point 319.45°C (rough estimate) [1]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[1]

Water: 0.039 mg/mL at 40 °C [4]

Density 1.0936 (rough estimate) [1]

pKa (Strongest Acidic) 16.10 ± 0.40 (Predicted) [1]

Experimental Protocols
This section details the methodologies for determining the key physical properties of N-(1-

naphthalenylmethyl)acetamide.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This physical property is a crucial indicator of a compound's purity.[5]

Protocol:
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Sample Preparation: A small amount of finely powdered N-(1-naphthalenylmethyl)acetamide

is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.[6]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, alongside a calibrated thermometer.[7]

Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to

approximately 1-2°C per minute as the expected melting point is approached.[7]

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range represents the melting point.[6][8] For a pure compound, this range is

typically narrow, within 1-2°C.[5]

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of a compound provides insights into its polarity and potential applications.

Protocol:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, diethyl ether,

dimethyl sulfoxide) are used to assess the solubility profile.

Procedure:

A small, accurately weighed amount of N-(1-naphthalenylmethyl)acetamide (e.g., 1-5 mg)

is placed in a test tube.

A measured volume of the chosen solvent (e.g., 0.1 mL) is added.

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature.[9]

Visual observation is used to determine if the solid has completely dissolved.

If the solid dissolves, further additions of the solute are made until saturation is reached.
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If the solid does not dissolve, the amount of solvent is incrementally increased.

Quantification: For quantitative analysis, the saturated solution is filtered to remove any

undissolved solid. A known volume of the filtrate is then evaporated to dryness, and the

mass of the dissolved solid is determined. The solubility is then expressed in terms of mass

per unit volume (e.g., mg/mL).[10]

Synthesis and Mechanism of Action
Synthesis Workflow
N-(1-naphthalenylmethyl)acetamide can be synthesized from 1-naphthaleneacetic acid. The

following diagram illustrates a general laboratory-scale synthesis workflow.
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Step 1: Acid Chloride Formation

Step 2: Amidation Step 3: Work-up & Purification

1-Naphthaleneacetic Acid
in Dichloromethane

Naphthalen-1-ylacetyl Chloride
(in solution)

Reaction

Oxalyl Chloride
+ cat. DMF

N-(1-naphthalenylmethyl)acetamide

Reaction

Aqueous Ammonia Extraction & Washing Recrystallization Pure N-(1-naphthalenylmethyl)acetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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